Cas no 1111103-70-8 (4-(2-oxo-1H-pyrimidin-5-yl)benzonitrile)

4-(2-oxo-1H-pyrimidin-5-yl)benzonitrile structure
1111103-70-8 structure
Product Name:4-(2-oxo-1H-pyrimidin-5-yl)benzonitrile
CAS No:1111103-70-8
MF:C11H7N3O
MW:197.192781686783
MDL:MFCD11876774
CID:2606614
PubChem ID:53222232
Update Time:2025-04-21

4-(2-oxo-1H-pyrimidin-5-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(2-oxo-1H-pyrimidin-5-yl)benzonitrile
    • 4-(2-HYDROXYPYRIMIDIN-5-YL)BENZONITRILE
    • DTXSID80686785
    • MFCD11876774
    • 5-(4-CYANOPHENYL)-2-HYDROXYPYRIMIDINE
    • 1111103-70-8
    • 5-(4-Cyanophenyl)-2-hydroxypyrimidine, 95%
    • 4-(2-Oxo-1,2-dihydropyrimidin-5-yl)benzonitrile
    • MDL: MFCD11876774
    • Inchi: 1S/C11H7N3O/c12-5-8-1-3-9(4-2-8)10-6-13-11(15)14-7-10/h1-4,6-7H,(H,13,14,15)
    • InChI Key: QGLQGAHIBSQCFN-UHFFFAOYSA-N
    • SMILES: O=C1N=CC(=CN1)C1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 197.058911855Da
  • Monoisotopic Mass: 197.058911855Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 65.3Ų

4-(2-oxo-1H-pyrimidin-5-yl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB322732-5 g
5-(4-Cyanophenyl)-2-hydroxypyrimidine, 95%; .
1111103-70-8 95%
5g
€1159.00 2023-04-26
abcr
AB322732-5g
5-(4-Cyanophenyl)-2-hydroxypyrimidine, 95%; .
1111103-70-8 95%
5g
€1159.00 2025-02-17
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